Cas no 2375206-88-3 (3-methylpyrazin-2-ylboronic acid pinacol ester)

• Product Name: 3-methylpyrazin-2-ylboronic acid pinacol ester
• CAS No: 2375206-88-3
• MF: C₅H₇BN₂O₂
• MW: 137.932280778885
• CID: 6809384
• PubChem ID: 141700257
• Update Time: 2025-03-01

3-methylpyrazin-2-ylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• (3-Methylpyrazin-2-yl)boronic acid
• 2375206-88-3
• 3-methylpyrazin-2-ylboronic acid pinacol ester

• Inchi： 1S/C5H7BN2O2/c1-4-5(6(9)10)8-3-2-7-4/h2-3,9-10H,1H3
• InChI Key： YQPFRFQDDIQJLJ-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=NC=CN=1)O

Computed Properties

• Exact Mass: 138.0600576Da
• Monoisotopic Mass: 138.0600576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų